Cas no 2320889-67-4 (4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide
• CAS No: 2320889-67-4
• MF: C₁₈H₂₂N₂O₅S
• MW: 378.442683696747
• CID: 5341453
• Update Time: 2025-08-05

4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dimethylsulfamoyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzamide
• 4-(dimethylsulfamoyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]benzamide
• 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide

• Inchi： 1S/C18H22N2O5S/c1-20(2)26(23,24)14-7-5-13(6-8-14)17(21)19-12-18(22)10-3-4-16-15(18)9-11-25-16/h5-9,11,22H,3-4,10,12H2,1-2H3,(H,19,21)
• InChI Key： BMMMKBDEGPKPHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1(C2C=COC=2CCC1)O)=O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 610
• XLogP3: 0.9
• Topological Polar Surface Area: 108

Additional information on 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide

Compound 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide

The compound 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide, with the CAS number 2320889-67-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a dimethylsulfamoyl group and a hydroxyl-substituted tetrahydrobenzofuran ring. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a modulator of key biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases, which are critical targets in the treatment of cancer and inflammatory diseases. The dimethylsulfamoyl group plays a pivotal role in enhancing the compound's bioavailability and stability, making it a favorable lead compound for further optimization.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The tetrahydrobenzofuran ring is synthesized via a Diels-Alder reaction followed by hydrolysis to introduce the hydroxyl group. The benzamide moiety is then introduced through an amide coupling reaction using appropriate activating agents. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and potential commercial applications.

The structural features of this compound also make it an interesting subject for materials science applications. The dimethylsulfamoyl group contributes to the molecule's amphiphilic nature, which can be exploited in the development of drug delivery systems or as a component in polymeric materials. Recent advancements in click chemistry have enabled the incorporation of this compound into self-assembling nanostructures, further expanding its potential uses.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, its persistence in the environment requires further investigation to ensure its safe use and disposal. Regulatory agencies have not classified this compound as a hazardous material under current guidelines; however, prudent handling practices are recommended due to its complex structure and potential biological activity.

In conclusion, the compound 4-(dimethylsulfamoyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylbenzamide represents a significant advancement in organic synthesis and has demonstrated promising applications across multiple disciplines. Its unique structure and versatile functional groups position it as a valuable tool for researchers aiming to develop novel therapeutic agents or advanced materials. Continued exploration into its properties and potential uses will undoubtedly yield further insights into its utility in both academic and industrial settings.